2-(methylsulfanyl)cyclobutan-1-ol, Mixture of diastereomers
Overview
Description
“2-(methylsulfanyl)cyclobutan-1-ol, Mixture of diastereomers” is a chemical compound with the molecular formula C5H10OS and a molecular weight of 118.2 . It is also known by the synonym "Cyclobutanol, 2-(methylthio)-" .
Molecular Structure Analysis
The molecular structure of “2-(methylsulfanyl)cyclobutan-1-ol, Mixture of diastereomers” involves a cyclobutanol core with a methylthio group attached . As a mixture of diastereomers, it contains multiple stereoisomers that are not mirror images of each other .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(methylsulfanyl)cyclobutan-1-ol involves the addition of a methylthiol group to cyclobutanone followed by reduction of the resulting intermediate.", "Starting Materials": [ "Cyclobutanone", "Methyl mercaptan", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Addition of methyl mercaptan to cyclobutanone in the presence of a Lewis acid catalyst such as boron trifluoride etherate to form 2-(methylsulfanyl)cyclobutanone", "Reduction of 2-(methylsulfanyl)cyclobutanone using sodium borohydride in methanol to form a mixture of diastereomers of 2-(methylsulfanyl)cyclobutan-1-ol", "Purification of the mixture of diastereomers by column chromatography using a polar stationary phase and a non-polar mobile phase such as water and hexane" ] } | |
CAS RN |
2275207-65-1 |
Product Name |
2-(methylsulfanyl)cyclobutan-1-ol, Mixture of diastereomers |
Molecular Formula |
C5H10OS |
Molecular Weight |
118.2 |
Purity |
95 |
Origin of Product |
United States |
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